Cas no 821765-66-6 (Phenol, 4-(2-chloroethyl)-3-fluoro-)

• Product Name: Phenol, 4-(2-chloroethyl)-3-fluoro-
• CAS No: 821765-66-6
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 697668
• PubChem ID: 67526182
• Update Time: 2025-04-19

Phenol, 4-(2-chloroethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-chloroethyl)-3-fluoro-
• 4-(2-chloroethyl)-3-fluorophenol
• 821765-66-6
• DTXSID10737431
• SCHEMBL2766520

• Inchi： 1S/C8H8ClFO/c9-4-3-6-1-2-7(11)5-8(6)10/h1-2,5,11H,3-4H2
• InChI Key： JJCYEJWFPNPDIY-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols